Cas no 76304-38-6 (1H-Pyrrole-2,4-dicarboxylic acid, 3-phenyl-)

• Product Name: 1H-Pyrrole-2,4-dicarboxylic acid, 3-phenyl-
• CAS No: 76304-38-6
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 1782930
• Update Time: 2024-11-27

1H-Pyrrole-2,4-dicarboxylic acid, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylic acid, 3-phenyl-

• Inchi： 1S/C12H9NO4/c14-11(15)8-6-13-10(12(16)17)9(8)7-4-2-1-3-5-7/h1-6,13H,(H,14,15)(H,16,17)
• InChI Key： BZNSFUSVLFRYOO-UHFFFAOYSA-N
• SMILES： N1C=C(C(O)=O)C(C2=CC=CC=C2)=C1C(O)=O

Computed Properties

• Exact Mass: 231.05317

Experimental Properties

• Density: 1.462±0.06 g/cm3(Predicted)
• Melting Point: 210-211 °C (decomp)
• Boiling Point: 473.0±45.0 °C(Predicted)
• PSA: 90.39
• pka: 3.88±0.50(Predicted)